3-Bromo-4-(2,5-difluoro-4-nitrophenoxy)pyridine

• Molecular Formula: C11H5BrF2N2O3
• Molecular Weight: 331.07 g/mol
• IUPAC Name: 3-bromo-4-(2,5-difluoro-4-nitrophenoxy)pyridine
• InChI: InChI=1S/C11H5BrF2N2O3/c12-6-5-15-2-1-10(6)19-11-4-7(13)9(16(17)18)3-8(11)14/h1-5H
• InChI Key: VCADWZKCJGNPOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1OC2=C(C=C(C(=C2)F)[N+](=O)[O-])F)Br

Description

3-Bromo-4-(2,5-difluoro-4-nitrophenoxy)pyridine is a useful research compound. Its molecular formula is C11H5BrF2N2O3 and its molecular weight is 331.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,5-Difluoro-4-nitro-phenol (1.739 g, 9.93 mmol) and 3-bromo-4-chloro-pyridine (0.637 g, 3.31 mmol) were dissolved in chlorobenzene (6 ml) and heated at 145° C. overnight. The solvent was removed under reduced pressure and the residue partitioned between EtOAc and 10% K2CO3 (aq). The mixture was extracted with EtOAc (2×). The combined organic extracts were washed with 10% K2CO3 (aq) and brine, dried, evaporated and purified by silica gel chromatography (hexanes/EtOAc) to yield 3-bromo-4-(2,5-difluoro-4-nitrophenoxy)pyridine (414 mg, 38% yield). 1H NMR (400 MHz, DMSO-d6): δ 8.84 (s, 1H), 8.51-8.45 (m, 2H), 7.82-7.78 (m, 1H), 7.22 (d, 1H); MS (ESI) m/z: 331.0 (M+H+).